Cas no 436091-54-2 (3-(4-methyl-piperidine-1-sulfonyl)-phenylamine)

• Product Name: 3-(4-methyl-piperidine-1-sulfonyl)-phenylamine
• CAS No: 436091-54-2
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 929090
• PubChem ID: 3170436
• Update Time: 2025-07-21

3-(4-methyl-piperidine-1-sulfonyl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-piperidine-1-sulfonyl)-phenylamine
• 3-(4-methylpiperidin-1-yl)sulfonylaniline
• AC1MLA6W
• AG-F-54127
• CCG-143764
• CTK4I7548
• MolPort-002-499-072
• SureCN4384015
• 3-(4-methylpiperidin-1-ylsulfonyl)aniline
• AKOS000142979
• CS-0359406
• SR-01000327848
• DTXSID30390406
• SR-01000327848-1
• 3-[(4-methylpiperidin-1-yl)sulfonyl]aniline
• A1-43652
• ASN 03212709
• SCHEMBL4384015
• 436091-54-2
• 3-((4-Methylpiperidin-1-yl)sulfonyl)aniline

• MDL： MFCD03051639
• Inchi： 1S/C12H18N2O2S/c1-10-5-7-14(8-6-10)17(15,16)12-4-2-3-11(13)9-12/h2-4,9-10H,5-8,13H2,1H3
• InChI Key： JREWUBFCTNHOBB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 254.10900
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.78000
• LogP: 3.28930

3-(4-methyl-piperidine-1-sulfonyl)-phenylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-(4-methyl-piperidine-1-sulfonyl)-phenylamine

Introduction to 3-(4-methyl-piperidine-1-sulfonyl)-phenylamine (CAS No: 436091-54-2)

3-(4-methyl-piperidine-1-sulfonyl)-phenylamine, identified by the Chemical Abstracts Service Number (CAS No) 436091-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamide derivatives, characterized by the presence of a sulfonamide functional group (-SO₂NH₂) linked to a phenyl ring and a piperidine moiety. The structural configuration of this molecule imparts unique physicochemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The 4-methyl-piperidine-1-sulfonyl part of the name is particularly noteworthy, as it suggests a structural framework that may contribute to the compound's solubility, metabolic stability, and interaction with biological targets. Piperidine derivatives are well-documented in medicinal chemistry for their role as key pharmacophores in various therapeutic agents, including antipsychotics, antivirals, and cardiovascular drugs. The introduction of a sulfonamide group further enhances the potential for biological activity by improving binding affinity and selectivity.

In recent years, there has been a surge in research focused on sulfonamide-based compounds due to their versatility in modulating biological pathways. The phenylamine moiety in this compound adds another layer of complexity, potentially influencing its pharmacokinetic profile and target specificity. Studies have shown that phenylamine derivatives can exhibit potent effects on enzymes and receptors involved in inflammation, pain modulation, and neurotransmitter regulation.

One of the most compelling aspects of 3-(4-methyl-piperidine-1-sulfonyl)-phenylamine is its potential application in the development of novel therapeutic agents. The compound's structural features suggest that it may interact with proteins and enzymes in ways that could lead to new treatments for diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. Researchers are particularly interested in its ability to modulate signaling pathways associated with cell proliferation and survival.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity based on its molecular structure. 3-(4-methyl-piperidine-1-sulfonyl)-phenylamine has been subjected to virtual screening and molecular docking studies to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes such as kinases and phosphodiesterases, which are critical players in many disease pathways.

The synthesis of 3-(4-methyl-piperidine-1-sulfonyl)-phenylamine presents both challenges and opportunities for chemists. The introduction of the sulfonamide group requires careful control of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. These advancements include the use of catalytic systems that minimize byproduct formation and improve overall reaction efficiency.

From a regulatory perspective, 3-(4-methyl-piperidine-1-sulfonyl)-phenylamine must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. Preclinical studies are essential to evaluate its pharmacological properties, including dosage response, pharmacokinetics, and potential side effects. These studies also help determine the most appropriate routes of administration and formulation strategies.

The pharmaceutical industry is increasingly investing in research aimed at identifying new therapeutic agents with improved efficacy and reduced toxicity. 3-(4-methyl-piperidine-1-sulfonyl)-phenylamine represents one such candidate that has the potential to address unmet medical needs. Its unique structural features make it an attractive scaffold for further derivatization, allowing researchers to fine-tune its biological activity while maintaining favorable pharmacokinetic properties.

In conclusion, 3-(4-methyl-piperidine-1-sulfonyl)-phenylamine (CAS No: 436091-54-2) is a compound of significant interest in pharmaceutical research due to its structural complexity and potential biological activities. Its sulfonamide and phenylamine moieties provide a foundation for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in future drug discovery efforts.